![molecular formula C5H7F2NO2 B3322809 4,4-Difluoropyrrolidine-3-carboxylic acid CAS No. 1538809-33-4](/img/structure/B3322809.png)
4,4-Difluoropyrrolidine-3-carboxylic acid
Overview
Description
“4,4-Difluoropyrrolidine-3-carboxylic acid” is a chemical compound that has gained a lot of attention in scientific research. It is used in the synthesis of Dual leucine zipper kinase (DLK) inhibitors .
Molecular Structure Analysis
The molecular formula of “4,4-Difluoropyrrolidine-3-carboxylic acid” is C5H7F2NO2 . The InChI code is 1S/C5H7F2NO2.ClH/c6-5(7)2-8-1-3(5)4(9)10;/h3,8H,1-2H2,(H,9,10);1H .Physical And Chemical Properties Analysis
The physical and chemical properties of “4,4-Difluoropyrrolidine-3-carboxylic acid” include a molecular weight of 151.11 g/mol , a topological polar surface area of 49.3 Ų , and a complexity of 160 . The compound has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 .Scientific Research Applications
Synthesis of Other Compounds
“4,4-Difluoropyrrolidine-3-carboxylic acid” can be used as a starting material or intermediate in the synthesis of other complex organic compounds . For example, it can be used in the synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions .
Pharmaceutical Research
This compound could potentially be used in pharmaceutical research. The presence of the pyrrolidine ring and carboxylic acid group might make it a useful building block in the synthesis of drug molecules .
Fluorinated Pyridines
There’s a possibility that “4,4-Difluoropyrrolidine-3-carboxylic acid” could be used in the synthesis of fluorinated pyridines , which have applications in pharmaceuticals and agrochemicals.
Safety And Hazards
properties
IUPAC Name |
4,4-difluoropyrrolidine-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F2NO2/c6-5(7)2-8-1-3(5)4(9)10/h3,8H,1-2H2,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUEIOVYMYKQWLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)(F)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,4-Difluoropyrrolidine-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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